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Compound Name: 4-Dodecyloxyphthalonitrile

Cat. No.: B573435 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the molecular structure,

physicochemical properties, and synthesis of 4-Dodecyloxyphthalonitrile. This long-chain

alkoxy-substituted phthalonitrile is a key intermediate in the synthesis of peripherally

substituted phthalocyanines, which are of significant interest in materials science and medicinal

chemistry, particularly for applications in photodynamic therapy and as functional dyes. This

document details a standard experimental protocol for its synthesis via nucleophilic aromatic

substitution and summarizes its known spectral and physical characteristics.

Molecular Structure and Properties
4-Dodecyloxyphthalonitrile, also known as 4-dodecyloxybenzene-1,2-dicarbonitrile, is an

organic compound characterized by a benzene ring substituted with two adjacent cyano (nitrile)

groups and a long dodecyloxy chain.

Chemical Structure:

Caption: Molecular structure of 4-Dodecyloxyphthalonitrile.

The presence of the electron-withdrawing cyano groups activates the aromatic ring, making the

para position susceptible to nucleophilic substitution, which is a key step in its synthesis. The
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long dodecyloxy tail imparts significant solubility in organic solvents, a crucial property for the

processing of its derivative phthalocyanines.

Physicochemical Properties
A summary of the key physicochemical properties of 4-Dodecyloxyphthalonitrile is presented

in Table 1.

Property Value Reference

Molecular Formula C₂₀H₂₈N₂O [1]

Molecular Weight 312.45 g/mol

CAS Number 161082-75-3

Appearance
White to light yellow powder or

crystals
[1]

Melting Point 61.0 - 64.0 °C [1]

SMILES
CCCCCCCCCCCCOC1=CC=

C(C#N)C(=C1)C#N

Topological Polar Surface Area

(TPSA)
56.81 Å²

LogP (predicted) 5.73

Experimental Protocols
The synthesis of 4-Dodecyloxyphthalonitrile is typically achieved through a nucleophilic

aromatic substitution (SNA) reaction. The following protocol is a generalized procedure based

on the common synthesis of 4-alkoxy-substituted phthalonitriles.[2][3]

Synthesis of 4-Dodecyloxyphthalonitrile
This procedure details the synthesis of 4-Dodecyloxyphthalonitrile from 4-nitrophthalonitrile

and 1-dodecanol.

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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